Methyl 4-[[2-[[4-amino-5-(2-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate

• IUPAC Name: methyl 4-[[2-[[4-amino-5-(2-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C19H19N5O4S/c1-27-15-6-4-3-5-14(15)17-22-23-19(24(17)20)29-11-16(25)21-13-9-7-12(8-10-13)18(26)28-2/h3-10H,11,20H2,1-2H3,(H,21,25)
• InChI Key: BJVSESLLPXZRSY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN=C(N2N)SCC(=O)NC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C19H19N5O4S
• Molecular Weight: 413.5 g/mol

Description

Methyl 4-[[2-[[4-amino-5-(2-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate is a useful research compound. Its molecular formula is C19H19N5O4S and its molecular weight is 413.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity This compound has been utilized in organic synthesis, showcasing its role in cyclization reactions. For instance, Ukrainets et al. (2014) discussed its cyclization in the presence of bases, leading to the exclusive formation of 2-substituted anilides of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid, highlighting its utility in synthesizing complex heterocyclic compounds (Ukrainets, Petrushova, Davidenko, & Grinevich, 2014).

Antimicrobial Applications In the realm of antimicrobial research, Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives starting from various ester ethoxycarbonylhydrazones, indicating the potential of methyl 4-[[2-[[4-amino-5-(2-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate derivatives as antimicrobial agents. Some of these derivatives exhibited good or moderate activities against test microorganisms (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Process Optimization and Intermediate Synthesis The compound has also been studied as an intermediate in pharmaceutical synthesis. Xu et al. (2018) optimized the synthesis process for Methyl 2-methoxy-5-aminosulfonyl benzoate, an intermediate of sulpiride, improving the total yield significantly. This study underscores the importance of optimizing reaction conditions for the efficient synthesis of intermediates in drug production (Xu, Guo, Li, & Liu, 2018).

Herbicidal and Environmental Applications Research into environmental sciences and herbicides includes studies on the decomposition of related compounds under various conditions, providing insights into their stability and degradation pathways. For example, the photolysis of tribenuron-methyl on different surfaces has been examined to understand its environmental fate, highlighting the relevance of such compounds in agricultural chemistry (Bhattacharjeel & Dureja, 2002).